Cas no 2224073-91-8 (4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile)

• Product Name: 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile
• CAS No: 2224073-91-8
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5415040
• PubChem ID: 137851080
• Update Time: 2025-10-30

4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(benzyloxy)cyclobutanecarbonyl]morpholine-3-carbonitrile
• 2224073-91-8
• EN300-26680297
• Z1333770776
• 4-(3-Phenylmethoxycyclobutanecarbonyl)morpholine-3-carbonitrile
• 4-[[3-(Phenylmethoxy)cyclobutyl]carbonyl]-3-morpholinecarbonitrile
• 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile

• Inchi： 1S/C17H20N2O3/c18-10-15-12-21-7-6-19(15)17(20)14-8-16(9-14)22-11-13-4-2-1-3-5-13/h1-5,14-16H,6-9,11-12H2
• InChI Key： BRUYSQFWIAKZKC-UHFFFAOYSA-N
• SMILES： N1(C(C2CC(OCC3=CC=CC=C3)C2)=O)CCOCC1C#N

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.3±50.0 °C(Predicted)
• pka: -4.47±0.40(Predicted)

Additional information on 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile

Introduction to 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile (CAS No. 2224073-91-8)

4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile (CAS No. 2224073-91-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile is notable for its cyclobutane ring and morpholine moiety, which are key functional groups contributing to its pharmacological properties. The presence of the benzyloxy group further enhances the compound's stability and solubility, making it an attractive candidate for drug development. The carbonitrile group at the 3-position of the morpholine ring adds to the compound's reactivity and potential for forming stable complexes with biological targets.

The synthesis of 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile has been reported in several studies, with various methodologies being explored to optimize yield and purity. One common approach involves the reaction of 3-benzyloxycyclobutanecarboxylic acid with morpholine in the presence of a coupling reagent such as HATU or EDC·HCl. The resulting intermediate is then subjected to a nitrile formation step using a suitable reagent like triflic anhydride or cyanuric chloride. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, utilizing catalysts and solvents that minimize environmental impact.

In terms of biological activities, 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that the compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile. Early-phase trials have shown favorable pharmacokinetic profiles, with good oral bioavailability and a favorable safety margin. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more detail.

The structural diversity and functional versatility of 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile make it an attractive molecule for medicinal chemists and pharmaceutical researchers. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific targets. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with biological targets, guiding the rational design of more effective derivatives.

In conclusion, 4-3-(benzyloxy)cyclobutanecarbonylmorpholine-3-carbonitrile (CAS No. 2224073-91-8) represents a promising compound with potential applications in drug discovery and development. Its unique chemical structure and biological activities make it a valuable candidate for further investigation. As research continues to advance, it is anticipated that this compound will contribute significantly to the development of new therapeutic agents for various diseases.